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Compound of Interest

Compound Name:
4-(6-Bromopyrazin-2-

yl)morpholine

CAS No.: 848841-62-3

Cat. No.: B1371966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 4-(6-Bromopyrazin-2-yl)morpholine, a heterocyclic

compound of interest in medicinal chemistry.

Core Chemical Properties
4-(6-Bromopyrazin-2-yl)morpholine is a solid at room temperature. The key chemical

identifiers and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 848841-62-3

Molecular Formula C₈H₁₀BrN₃O

Molecular Weight 244.09 g/mol

Boiling Point 368.3°C at 760 mmHg

Appearance Solid

Purity ≥95%

InChI Key
OVLIISDBFJFQQH-

UHFFFAOYSA-N

SMILES
C1COCCN1C2=CN=CC(=N2)

Br

Synthesis and Purification
While a specific detailed experimental protocol for the synthesis of 4-(6-Bromopyrazin-2-
yl)morpholine is not readily available in the public domain, a general synthetic approach can

be inferred from standard organic chemistry principles and literature on similar compounds.

The most probable synthetic route involves a nucleophilic aromatic substitution reaction.

A logical synthetic pathway would be the reaction of 2,6-dibromopyrazine with morpholine. In

this reaction, one of the bromine atoms on the pyrazine ring is displaced by the secondary

amine of the morpholine. The reaction is typically carried out in the presence of a base to

neutralize the hydrobromic acid formed as a byproduct.
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Caption: Proposed synthesis of 4-(6-Bromopyrazin-2-yl)morpholine.

Purification: The crude product would likely be purified using standard laboratory techniques.

Column chromatography over silica gel is a common and effective method for separating the

desired product from unreacted starting materials and any side products. The choice of eluent

would be determined empirically, likely a mixture of a nonpolar solvent (e.g., hexane or

heptane) and a more polar solvent (e.g., ethyl acetate). Recrystallization from a suitable solvent

system could be employed as a final purification step to obtain a highly pure solid.

Spectral and Characterization Data
Detailed experimental spectral data for 4-(6-Bromopyrazin-2-yl)morpholine is not widely

published. However, based on the known spectra of similar morpholine and pyrazine-

containing compounds, the expected spectral characteristics can be predicted.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

morpholine and pyrazine protons. The four protons on the carbons adjacent to the oxygen in

the morpholine ring would likely appear as a triplet at approximately 3.7-3.9 ppm. The four

protons on the carbons adjacent to the nitrogen in the morpholine ring would likely appear as

a triplet at around 3.5-3.7 ppm. The two protons on the pyrazine ring would appear as

singlets in the aromatic region, likely between 8.0 and 8.5 ppm.

¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbon atoms of the

pyrazine and morpholine rings. The carbons of the morpholine ring adjacent to the oxygen

would resonate at approximately 66-67 ppm, while those adjacent to the nitrogen would be

found at around 44-45 ppm. The carbons of the pyrazine ring would appear in the downfield

region, typically between 130 and 160 ppm.

Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion

peak (M+) corresponding to the molecular weight of the compound (244.09 g/mol ). Due to the

presence of a bromine atom, a characteristic isotopic pattern with two peaks of nearly equal

intensity (for the ⁷⁹Br and ⁸¹Br isotopes) separated by two mass units would be observed for

the molecular ion and any bromine-containing fragments.

Biological Activity and Potential Applications in
Drug Development
While there is no specific data on the biological activity of 4-(6-Bromopyrazin-2-
yl)morpholine, the pyrazine and morpholine moieties are present in numerous biologically

active compounds, suggesting potential therapeutic applications for this molecule.

Pyrazine Derivatives: Pyrazine and its derivatives are known to exhibit a wide range of

pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and

antiparasitic effects.[1]

Morpholine Derivatives: The morpholine ring is a common scaffold in medicinal chemistry, often

incorporated into drug candidates to improve their physicochemical properties, such as

solubility and metabolic stability. Morpholine-containing compounds have been investigated for

a vast array of therapeutic targets, including as kinase inhibitors.
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Potential as Kinase Inhibitors: Given that many kinase inhibitors incorporate a morpholine ring,

it is plausible that 4-(6-Bromopyrazin-2-yl)morpholine could exhibit inhibitory activity against

certain kinases. The pyrazine ring system can also be found in various kinase inhibitors.

Therefore, this compound could serve as a valuable scaffold for the development of novel

kinase inhibitors, potentially targeting pathways involved in cancer and other diseases.
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Caption: Potential of 4-(6-Bromopyrazin-2-yl)morpholine in drug discovery.

Safety and Handling
Based on available safety data, 4-(6-Bromopyrazin-2-yl)morpholine should be handled with

care in a laboratory setting. The following hazard statements have been associated with this

compound:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Standard laboratory safety precautions should be followed when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated fume hood.

Conclusion
4-(6-Bromopyrazin-2-yl)morpholine is a compound with potential for further investigation in

the field of drug discovery. The presence of both the pyrazine and morpholine moieties

suggests a likelihood of interesting biological activities. Further research is warranted to fully

elucidate its chemical and biological properties, including the development of a detailed

synthetic protocol, full spectral characterization, and screening for a range of biological targets,

particularly protein kinases. This information will be crucial for assessing its potential as a lead

compound for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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